2-N,4-N-Bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine

• IUPAC Name: 2-N,4-N-bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C16H20N10/c1-4-5-19-14-22-15(20-10-12-17-6-8-25(12)2)24-16(23-14)21-11-13-18-7-9-26(13)3/h1,6-9H,5,10-11H2,2-3H3,(H3,19,20,21,22,23,24)
• InChI Key: UWPFYULBUZAESZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CNC2=NC(=NC(=N2)NCC#C)NCC3=NC=CN3C
• Molecular Formula: C16H20N10
• Molecular Weight: 352.40 g/mol

Description

The compound “2-N,4-N-Bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine” is a complex organic molecule. It contains imidazole rings, which are five-membered rings with two non-adjacent nitrogen atoms. These rings are part of a larger structure that includes a triazine ring, which is a six-membered ring with three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple nitrogen-containing rings. These rings could potentially coordinate with metal ions, forming complexes.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing imidazole rings are known to participate in a variety of chemical reactions. For example, they can act as ligands in coordination chemistry, binding to metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its exact structure and the conditions under which it is studied. Compounds containing imidazole rings are generally soluble in polar organic solvents and water.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it were to act as a ligand in coordination chemistry, it could potentially bind to metal ions and influence their reactivity.